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Compound of Interest

Compound Name: GN44028

Cat. No.: B607671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of GN44028, a potent

and orally active Hypoxia-Inducible Factor-1α (HIF-1α) inhibitor, in in vivo mouse studies. The

provided protocols are based on currently available information and standard practices for

cancer models.

Mechanism of Action
GN44028 is a potent inhibitor of HIF-1α with an IC50 of 14 nM.[1] It exerts its effect by

inhibiting the transcriptional activity of HIF-1α, a key regulator of cellular response to hypoxia.

[1] Under hypoxic conditions, typically found in the tumor microenvironment, HIF-1α

stabilization and activation lead to the transcription of genes involved in angiogenesis, glucose

metabolism, and cell survival. GN44028 inhibits this transcriptional activity without affecting the

expression of HIF-1α mRNA, its protein accumulation, or the heterodimerization of HIF-1α and

HIF-1β.[1]

HIF-1α Signaling Pathway
The following diagram illustrates the simplified signaling pathway of HIF-1α and the point of

intervention for GN44028.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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